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Comparison of Hole Transport Materials

The table below summarizes the key properties of several hole transport materials (HTMs) for which data

was available, to help you evaluate their characteristics for OLED applications.

Material
Name

HOMO
(eV)

LUMO
(eV)

Triplet
Energy, ET
(eV)

Glass
Transition
Temp., Tg (°C)

Key Characteristics

TAPC [1]
[2]

-5.5 -2.0 2.87 < 95 High hole mobility; simplifies
OLED structures; can act as a

host for blue phosphorescent
guests [1].

TCTA [2]
[3]

-5.7 ~ -2.4 > 2.7
(Inferred)

> 100
(Inferred)

Good electron blocker; high triplet
energy; relatively low HOMO can

hinder hole injection [2].

NPB [2]

[3]

~ -5.4

(Inferred)

~ -2.4 ~ 2.3 98 Widely used classical HTM; low

Tg and ET limit stability and
efficiency in phosphorescent

OLEDs [2] [3].
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Material
Name

HOMO
(eV)

LUMO
(eV)

Triplet
Energy, ET
(eV)

Glass
Transition
Temp., Tg (°C)

Key Characteristics

TPD [2]
[3]

~ -5.4
(Inferred)

~ -2.4 ~ 2.3 65 Similar drawbacks to NPB: low
Tg and ET [2] [3].

BCZDA
[2]

-5.32 -2.18 2.71 170 High thermal stability; excellent
electron and triplet exciton

blocking; efficient hole injection
[2].

SP2 [3] -5.57 -2.63 Not
Provided

150 High Tg; provides effective
charge transport path;

demonstrated higher device
efficiency than NPB [3].

Spiro-Core-Based Hole Transport Materials

While "Spiro-NPB" is not listed, research shows that incorporating a spirobifluorene core is a successful

strategy for developing high-performance HTMs. These materials are designed to overcome the limitations

of classical options like NPB and TPD [3].

SP1 and SP2: These are examples of spiro-core-based HTMs. They are created by attaching

diphenylacridine (SP1) and phenothiazine (SP2) donor groups to the 2nd and 7th positions of a
central spirobifluorene core [3].

Advantages: This molecular design results in high glass transition temperatures (Tg of 150°C for
SP2 and 215°C for SP1), which greatly improves the morphological stability of the thin film during

device operation. SP2-based devices have shown superior power efficiency and external quantum
efficiency (EQE) compared to NPB-based reference devices [3].

Performance Data: In green PhOLEDs, an SP2-based device achieved a power efficiency of 34.47
lm/W and a current efficiency of 38.41 cd/A, outperforming an NPB-based device (30.33 lm/W and

32.83 cd/A). The EQE for SP2 was 13.43%, also higher than NPB's 11.45% [3].

Experimental Context and Workflows
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The performance of an HTM is evaluated by incorporating it into a device and measuring key output metrics.

The structure of the device and the fabrication process are critical.

Substrate Cleaning
(e.g., UV-Ozone)

Anode Deposition
(ITO or Au)

Hole Transport Layer
(HTL) Deposition

Emissive Layer
(EML) Deposition

Electron Transport Layer
(ETL) Deposition

Cathode Deposition
(e.g., LiF/Al)

Device Performance
Measurement

Click to download full resolution via product page

The diagram above outlines a general workflow for fabricating an OLED device. For the HTL deposition

step specifically, the methods can vary:
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Thermal Evaporation: Many small-molecule HTMs, including NPB, TAPC, and the spiro-core

materials SP1/SP2, are typically deposited as thin films using thermal evaporation under high vacuum
[4] [3]. This allows for precise control over layer thickness, often in the range of 7-50 nm [1] [4].

Spin-Coating: Some HTMs, like the commonly used spiro-OMeTAD, are often deposited via spin-
coating from a solution, which may also involve chemical doping to enhance conductivity [4].

How to Proceed with Your Comparison

The absence of a direct "Spiro-NPB" reference in the current results suggests a few paths forward:

Verify the Material Name: "Spiro-NPB" may be known in literature under a different systematic
chemical name or acronym. You might try searching for compounds that combine a spirobifluorene
core with naphthalene and phenyl groups similar to NPB's structure.
Broaden Your Search: Consider looking for reviews or datasheets on "spiro-based hole transport
materials" in general. This will give you a broader landscape of high-performance alternatives to
TAPC, TCTA, and NPB.

Consult Specialty Databases: Suppliers of organic electronic materials (such as Ossila, Lumtec, or
Sigma-Aldrich) often provide detailed technical datasheets for their products, which can be an

excellent source of comparable data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | For OLED Fabrication | CAS Number 58473-78-2 | Ossila TAPC [ossila.com]

2. Diphenylamino-substituted bicarbazole derivative: Hole ... [sciencedirect.com]

3. Utilizing a Spiro Core with Acridine- and Phenothiazine ... [mdpi.com]

4. Thin Thermally Evaporated Organic Hole Layers for... Transport [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Spiro-NPB compared to TAPC TCTA TPD hole transporters].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b834289#spiro-

npb-compared-to-tapc-tcta-tpd-hole-transporters]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8153398/
https://www.mdpi.com/1420-3049/23/4/713
https://www.ossila.com/products/tapc
https://pmc.ncbi.nlm.nih.gov/articles/PMC8153398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8153398/
https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-body
https://www.smolecule.com/products/s834289?utm_src=pdf-custom-synthesis
https://www.ossila.com/products/tapc
https://www.sciencedirect.com/science/article/abs/pii/S0009261416309769
https://www.mdpi.com/1420-3049/23/4/713
https://pmc.ncbi.nlm.nih.gov/articles/PMC8153398/
https://www.smolecule.com/products/b834289#spiro-npb-compared-to-tapc-tcta-tpd-hole-transporters
https://www.smolecule.com/products/b834289#spiro-npb-compared-to-tapc-tcta-tpd-hole-transporters
https://www.smolecule.com/products/b834289#spiro-npb-compared-to-tapc-tcta-tpd-hole-transporters
https://www.smolecule.com/products/s834289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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